Cas no 845805-54-1 (methyl 4-({8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl}oxy)benzoate)

• Product Name: methyl 4-({8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl}oxy)benzoate
• CAS No: 845805-54-1
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5419246
• Update Time: 2025-05-25

methyl 4-({8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl}oxy)benzoate Chemical and Physical Properties

Names and Identifiers

• 8-[(4-ethylpiperazin-1-ium-1-yl)methyl]-3-(4-methoxycarbonylphenoxy)-2-methyl-4-oxochromen-7-olate
• Benzoic acid, 4-[[8-[(4-ethyl-1-piperazinyl)methyl]-7-hydroxy-2-methyl-4-oxo-4H-1-benzopyran-3-yl]oxy]-, methyl ester
• methyl 4-({8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl}oxy)benzoate

• Inchi： 1S/C25H28N2O6/c1-4-26-11-13-27(14-12-26)15-20-21(28)10-9-19-22(29)23(16(2)32-24(19)20)33-18-7-5-17(6-8-18)25(30)31-3/h5-10,28H,4,11-15H2,1-3H3
• InChI Key： YSDLBYBDXFPTGQ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(OC2C(=O)C3=CC=C(O)C(CN4CCN(CC)CC4)=C3OC=2C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on methyl 4-({8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl}oxy)benzoate

Research Briefing on Methyl 4-({8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl}oxy)benzoate (CAS: 845805-54-1)

The compound methyl 4-({8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl}oxy)benzoate (CAS: 845805-54-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the structural uniqueness of this compound, which combines a chromen-4-one core with a substituted piperazine moiety. The presence of the 7-hydroxy and 2-methyl groups on the chromenone ring, along with the ethylpiperazine side chain, suggests a multifunctional role in modulating biological targets. Preliminary in vitro assays indicate promising activity against specific kinase pathways, which are often dysregulated in cancer and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic routes for this compound, optimizing yield and purity. The researchers employed a multi-step synthesis involving the condensation of 7-hydroxy-2-methylchromen-4-one with a piperazine derivative, followed by esterification with methyl 4-hydroxybenzoate. The final product was characterized using NMR and mass spectrometry, confirming its structural integrity.

In terms of biological activity, recent findings suggest that methyl 4-({8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl}oxy)benzoate exhibits selective inhibition of protein kinases such as PI3K and MAPK. These kinases play critical roles in cell proliferation and survival, making the compound a potential candidate for anticancer therapy. In vivo studies using xenograft models have shown reduced tumor growth rates with minimal toxicity, although further pharmacokinetic studies are needed to assess its bioavailability and metabolic stability.

Another area of interest is the compound's potential anti-inflammatory properties. A 2024 preprint on bioRxiv reported that it inhibits the production of pro-inflammatory cytokines in macrophage cell lines, possibly through modulation of the NF-κB pathway. This dual functionality—targeting both kinase activity and inflammatory responses—positions it as a versatile scaffold for drug development.

Despite these promising results, challenges remain. The compound's solubility and stability under physiological conditions require optimization. Researchers are currently exploring prodrug strategies and formulation enhancements to address these limitations. Additionally, the exact binding interactions with its molecular targets are still under investigation, with computational docking studies providing preliminary insights into its binding modes.

In conclusion, methyl 4-({8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl}oxy)benzoate represents a promising lead compound in medicinal chemistry, with potential applications in oncology and inflammation. Future research should focus on elucidating its mechanism of action, improving its pharmacokinetic profile, and evaluating its efficacy in clinical settings.